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Cat. No.: B082026 Get Quote

In-Depth Technical Guide: N1-Benzyl-N1-
methylpropane-1,3-diamine
For Researchers, Scientists, and Drug Development Professionals

Abstract
N1-Benzyl-N1-methylpropane-1,3-diamine is a substituted diamine with potential applications

in chemical synthesis and pharmaceutical research. This technical guide provides a

comprehensive overview of its known physical and chemical properties. Due to the limited

availability of specific experimental data in publicly accessible literature, this document

summarizes the available information and provides a generalized experimental workflow for its

synthesis based on established methods for analogous compounds. Currently, there is no

published data on the biological activity or associated signaling pathways of this specific

molecule.

Core Physical and Chemical Properties
The physical and chemical data for N1-Benzyl-N1-methylpropane-1,3-diamine are compiled

from various chemical databases. It is important to note that some key experimental values

such as melting point, pKa, and aqueous solubility are not readily available in the cited

literature.
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Table 1: Physical and Chemical Properties of N1-Benzyl-N1-methylpropane-1,3-diamine

Property Value Source

Molecular Formula C₁₁H₁₈N₂ [1]

Molecular Weight 178.27 g/mol [1]

Boiling Point 118-119 °C at 4 Torr [1]

Density 0.975 g/cm³ [1]

Flash Point 104.1 °C [1]

Vapor Pressure 0.0119 mmHg at 25°C [1]

Polar Surface Area (PSA) 29.26 Å² [1]

LogP (XLogP3) 2.1675 [1]

CAS Number 13910-49-1 [1]

Experimental Protocols
Detailed experimental protocols specifically for the synthesis and analysis of N1-Benzyl-N1-
methylpropane-1,3-diamine are not extensively documented in the available literature.

However, a general synthetic approach can be inferred from established methods for the N-

alkylation and N-benzylation of diamines.

Proposed Synthetic Workflow
A plausible synthetic route involves a two-step process starting from N-methylpropane-1,3-

diamine: benzylation followed by purification.
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Synthesis Workflow

N-methylpropane-1,3-diamine
+ Benzyl Halide (e.g., Benzyl Bromide)

Reductive Amination or
Nucleophilic Substitution

Base (e.g., K2CO3)
Solvent (e.g., Acetonitrile)

Aqueous Workup
(e.g., extraction with organic solvent)

Purification
(e.g., Column Chromatography or Distillation)

N1-Benzyl-N1-methylpropane-1,3-diamine
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Analytical Workflow

Purified Product

NMR Spectroscopy
(¹H and ¹³C)

Mass Spectrometry
(e.g., GC-MS or LC-MS)

Infrared Spectroscopy
(FTIR)

Purity Assessment
(e.g., HPLC or GC)

Biological Activity Status

N1-Benzyl-N1-methylpropane-1,3-diamine

Biological Activity Data

No Published Data

Signaling Pathway DataNo Published Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082026#physical-and-chemical-properties-of-n1-
benzyl-n1-methylpropane-1-3-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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